Cas no 61948-16-1 (Acetamide, 2,2,2-trifluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)-)

61948-16-1 structure
Product name:Acetamide, 2,2,2-trifluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)-
Acetamide, 2,2,2-trifluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2,2,2-trifluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)-
- 2,2,2-trifluoro-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
- DTXSID10358307
- CS-0364875
- AB00113358-01
- STK085974
- KHSBEFUAAXINMS-UHFFFAOYSA-N
- AKOS003299454
- 61948-16-1
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- Inchi: InChI=1S/C11H19F3N2O/c1-9(2)5-7(6-10(3,4)16-9)15-8(17)11(12,13)14/h7,16H,5-6H2,1-4H3,(H,15,17)
- InChI Key: KHSBEFUAAXINMS-UHFFFAOYSA-N
- SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C(F)(F)F)C
Computed Properties
- Exact Mass: 252.14507
- Monoisotopic Mass: 252.14494772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Acetamide, 2,2,2-trifluoro-N-(2,2,6,6-tetramethyl-4-piperidinyl)- Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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4. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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9. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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